Cas no 28152-97-8 (Butanoic acid,2-methyl-,1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-9aH-cyclopropa[3,4]benz[1,2-e]azulen-9a-ylester)

• Product Name: Butanoic acid,2-methyl-,1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-9aH-cyclopropa[3,4]benz[1,2-e]azulen-9a-ylester
• CAS No: 28152-97-8
• MF: C₂₅H₃₆O₆
• MW: 432.549748420715
• CID: 258795
• PubChem ID: 168766
• Update Time: 2025-04-19

Butanoic acid,2-methyl-,1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-9aH-cyclopropa[3,4]benz[1,2-e]azulen-9a-ylester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-methyl-,1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-9aH-cyclopropa[3,4]benz[1,2-e]azulen-9a-ylester
• Butanoic acid,2-methyl-,1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-9aH-cy
• 12-Deoxyphorbol-13-(2-methylbutyrate)
• 28152-97-8
• 5H-Cyclopropa(3,4)benz(1,2-e)azulen-5-one, 1,1a-alpha,1b-beta,4,4a,7a-alpha,7b,8,9,9a-decahydro-3-(hydroxymethyl)-1,1,6,8-alpha-tetramethyl-4a-beta,7b-alpha,9a-alpha-trihydroxy-, 9a-(2-methylbutyrate)
• 12-Deoxyphorbol-13alpha-methylbutyrate
• SCHEMBL22858113
• 4a,7b-Dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-9aH-cyclopropa[3,4]benzo[1,2-e]azulen-9a-yl 2-methylbutanoate
• DTXSID50950900
• CHEMBL518887
• 12-Deoxy-phorbol-13-alpha-methylbutyrate

• Inchi： 1S/C25H36O6/c1-7-13(2)21(28)31-24-10-15(4)25(30)17(19(24)22(24,5)6)9-16(12-26)11-23(29)18(25)8-14(3)20(23)27/h8-9,13,15,17-19,26,29-30H,7,10-12H2,1-6H3/t13?,15-,17+,18-,19-,23-,24+,25-/m1/s1
• InChI Key： UTWPUNYNNNYPEZ-ABNKIXKLSA-N
• SMILES： O(C(C(C)CC)=O)[C@@]12C[C@@H](C)[C@@]3([C@@H]4C=C(C)C([C@]4(CC(CO)=C[C@H]3[C@@H]1C2(C)C)O)=O)O

Computed Properties

• Exact Mass: 432.25128
• Monoisotopic Mass: 432.251
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 886
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 574.8°Cat760mmHg
• Flash Point: 189.7°C
• Refractive Index: 1.581
• PSA: 104.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Phorbol esters